Cas no 1354029-72-3 ((S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide)

• Product Name: (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide
• CAS No: 1354029-72-3
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2155454
• Update Time: 2025-10-19

(S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-piperidin-3-ylmethyl)-propionamide
• (2S)-2-Amino-N-((1-benzylpiperidin-3-yl)methyl)propanamide
• AM97403
• (S)-2-Amino-N-(1-benzylpiperidin-3-ylmethyl)propanamide
• (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide

• Inchi： 1S/C16H25N3O/c1-13(17)16(20)18-10-15-8-5-9-19(12-15)11-14-6-3-2-4-7-14/h2-4,6-7,13,15H,5,8-12,17H2,1H3,(H,18,20)/t13-,15?/m0/s1
• InChI Key： WCCKHYZJOMZFRG-CFMCSPIPSA-N
• SMILES： O=C([C@H](C)N)NCC1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Topological Polar Surface Area: 58.4

Additional information on (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide

Compound (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide (CAS No. 1354029-72-3)

Compound (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide is a structurally complex organic compound with the CAS registry number 1354029-72-3. This compound belongs to the class of amides and is characterized by its unique stereochemistry, specifically the (S) configuration at the chiral center. The molecule consists of a piperidine ring, a benzyl group, and a propionamide moiety, making it a versatile structure with potential applications in pharmaceuticals and related fields.

The synthesis of (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide involves a series of carefully designed reactions to ensure the correct stereochemistry and functional group placement. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its biological activity. The use of chiral catalysts and auxiliary reagents has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

From a pharmacological perspective, (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, suggesting its potential as a therapeutic agent in treating various diseases. Recent studies have highlighted its ability to modulate neurotransmitter systems, making it a candidate for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in the context of chronic inflammatory conditions.

The structural features of (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide contribute to its unique pharmacokinetic profile. The presence of the benzyl group enhances lipophilicity, improving absorption and bioavailability. Meanwhile, the propionamide moiety ensures adequate solubility in aqueous environments, facilitating distribution across biological membranes. These properties are critical for its effectiveness as a drug candidate.

Recent research has also focused on optimizing the formulation of (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide to enhance its therapeutic efficacy. Novel delivery systems, such as lipid nanoparticles and micellar formulations, have been investigated to improve its stability and reduce potential side effects. These advancements are paving the way for clinical trials, where the compound's safety and efficacy will be rigorously evaluated.

In conclusion, (S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-propionamide (CAS No. 1354029-72-3) is a highly promising compound with significant potential in drug development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a key player in addressing unmet medical needs. Continued research into its mechanisms of action and therapeutic applications will undoubtedly unlock new opportunities for improving human health.